methyl 2-(2-ethoxy-N-(4-methylphenyl)sulfonylanilino)acetate
Description
Methyl 2-(2-ethoxy-N-(4-methylphenyl)sulfonylanilino)acetate, also known as MEESA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. MEESA is a synthetic compound that is derived from aniline and is commonly used as a building block for various pharmaceuticals.
Scientific Research Applications
Environmental Safety and Biodegradation
- Environmental Impact of Surfactants : A comprehensive study on the environmental properties, fate, and toxicity of major surfactant classes, including alcohol sulfates and ethoxylates, highlights the importance of understanding the environmental behavior of chemical compounds. This knowledge can guide the development of environmentally safe applications for similar compounds (Cowan-Ellsberry et al., 2014).
- Biodegradation of Organic Pollutants : Research on the removal of sulfamethoxazole, a persistent organic pollutant, through cleaner techniques like adsorption and advanced oxidation processes, underscores the significance of studying degradation pathways and removal technologies for chemical compounds. This information could be vital for assessing the environmental impact and treatment options for methyl 2-(2-ethoxy-N-(4-methylphenyl)sulfonylanilino)acetate (Prasannamedha & Senthil Kumar, 2020).
Chemical Modifications and Applications
- Chemical Modifications of D-Glucans : The study of D-glucans and their derivatives through chemical modifications, such as sulfonylation, highlights the potential to enhance their biological activities, including antioxidation and anticoagulation. Similar strategies could be explored for methyl 2-(2-ethoxy-N-(4-methylphenyl)sulfonylanilino)acetate to develop novel biopolymers with specific properties (Kagimura et al., 2015).
Antioxidant Activity Analysis
- Analytical Methods for Antioxidant Activity : A critical presentation of various tests used to determine the antioxidant activity of compounds provides a framework for assessing the antioxidant potential of new compounds, including methyl 2-(2-ethoxy-N-(4-methylphenyl)sulfonylanilino)acetate. Understanding these analytical methods can aid in exploring its applications in fields like food engineering, medicine, and pharmacy (Munteanu & Apetrei, 2021).
properties
IUPAC Name |
methyl 2-(2-ethoxy-N-(4-methylphenyl)sulfonylanilino)acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO5S/c1-4-24-17-8-6-5-7-16(17)19(13-18(20)23-3)25(21,22)15-11-9-14(2)10-12-15/h5-12H,4,13H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSQOHUSWNSWJSB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1N(CC(=O)OC)S(=O)(=O)C2=CC=C(C=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl N-(2-ethoxyphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Methylthieno[3,2-b]pyridine-6-carboxylic acid](/img/structure/B2996659.png)
![4-methyl-2-(methylsulfanyl)-7-[3-(methylsulfanyl)phenyl]-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidine](/img/structure/B2996661.png)
![Exo-8-oxabicyclo[3.2.1]octane-3-carbonitrile](/img/structure/B2996662.png)
![2-methyl-N-(2-methylpropyl)-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9-amine](/img/structure/B2996670.png)
![1'-(3,4-Dimethoxybenzyl)-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one](/img/structure/B2996671.png)
